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3,3-Dichloro-1,1,1,2,2-

pentafluoropropane

CAS No.: 127564-92-5

Cat. No.: B156229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist
Disclaimer: This document is intended as a comprehensive guide for the safe handling of

HCFC-225ca in a laboratory setting. It is not a substitute for a thorough review of the Safety

Data Sheet (SDS) provided by the manufacturer, nor for adherence to all applicable local,

state, and federal regulations. All laboratory personnel must receive proper training on the

specific procedures and safety precautions outlined herein before working with this chemical.

Introduction: Understanding HCFC-225ca
Dichloropentafluoropropane, commonly known as HCFC-225ca (3,3-Dichloro-1,1,1,2,2-
pentafluoropropane), is a hydrochlorofluorocarbon that has historically been used as a

solvent, particularly for cleaning and degreasing applications in various industries, including the

aerospace sector for oxygen systems.[1] As a volatile organic compound, it is a colorless and

odorless liquid.[2][3] However, it is crucial for all laboratory personnel to be aware that HCFC-

225ca is an ozone-depleting substance (ODS) and its production and use have been
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significantly phased out under the Montreal Protocol.[1] While its use in research and

development may still occur, it is imperative to handle it with the utmost care due to its potential

health and environmental hazards.

This guide provides a detailed overview of the necessary safety precautions, handling

protocols, and emergency procedures to ensure a safe working environment when utilizing

HCFC-225ca.

Physicochemical Properties and Associated
Hazards
A thorough understanding of the properties of HCFC-225ca is fundamental to recognizing and

mitigating potential hazards.

Property Value Reference

Chemical Formula C3HCl2F5 [3]

Appearance Colorless liquid [3]

Odor Odorless [3]

Boiling Point 56 °C (133 °F) [1]

Density 1.56 g/mL [1]

Vapor Pressure 38.13 kPa @ 25 °C [1]

Flammability Non-flammable [3]

Primary Hazards:

Inhalation: High concentrations of HCFC-225ca vapor can displace oxygen and lead to

dizziness, headache, and in extreme cases, unconsciousness or death.[4] Inhalation may

also cause central nervous system depression.[4]

Skin Contact: Prolonged or repeated contact can cause skin irritation, defatting, and

dermatitis.[4]
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Eye Contact: Direct contact with the liquid or high concentrations of vapor can cause eye

irritation.[4]

Environmental Hazard: HCFC-225ca is an ozone-depleting substance, contributing to the

degradation of the stratospheric ozone layer.[5] It also has a global warming potential.[5]

Decomposition: Although non-flammable, HCFC-225ca can decompose upon contact with

flames or hot surfaces, producing toxic and corrosive gases such as hydrogen chloride and

phosgene.[4]

Workplace Exposure Limits and Monitoring
Adherence to established workplace exposure limits is critical for personnel safety.

Exposure Limit Value Issuing Organization

Acceptable Exposure Limit

(AEL) - 8-hr TWA
50 ppm

Manufacturer

Recommendation (as cited by

EPA)

TWA: Time-Weighted Average

Workplace Monitoring:

To ensure compliance with exposure limits, regular workplace air monitoring should be

conducted, especially when handling large quantities of HCFC-225ca or when working in

poorly ventilated areas.[6][7] Monitoring can be performed using various techniques, including:

Detector Tubes: For spot checks and immediate readings.

Personal Sampling Pumps with Adsorbent Tubes: For determining time-weighted average

exposures.

Photoionization Detectors (PIDs): For real-time monitoring of volatile organic compounds.

A qualified industrial hygienist should be consulted to establish an appropriate monitoring

strategy for your specific laboratory conditions.[7]
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining robust engineering controls with appropriate

PPE, is essential.

Engineering Controls
The primary method for controlling exposure to HCFC-225ca is through effective engineering

controls.

Ventilation: All work with HCFC-225ca must be conducted in a well-ventilated area. A

certified chemical fume hood is the preferred engineering control for handling open

containers of this solvent.

Vapor Degreasing Equipment: If used for cleaning applications, ensure the vapor degreaser

is a modern, well-maintained unit with features to minimize solvent loss, such as a high

freeboard ratio and refrigerated coils.[7] The equipment should be located away from drafts,

open flames, and high-temperature surfaces.[8]

Enclosed Systems: For larger-scale operations, the use of closed-loop systems for solvent

transfer and handling is strongly recommended to minimize fugitive emissions.

Personal Protective Equipment (PPE)
In conjunction with engineering controls, appropriate PPE must be worn at all times when

handling HCFC-225ca.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn in

situations with a higher risk of splashing.

Hand Protection: The selection of appropriate gloves is critical. Based on general resistance

charts for chlorinated solvents, the following materials are recommended:

Viton™: Offers excellent resistance.

Butyl Rubber: Provides good protection.
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Nitrile gloves may offer limited splash protection but are not suitable for prolonged contact

with chlorinated solvents.[4][9] Always inspect gloves for any signs of degradation before

and during use and replace them immediately if any damage is observed.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

against skin contact. Closed-toe shoes are mandatory in all laboratory settings.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below the established limits, or during emergency situations, respiratory protection is

required. The selection of a respirator must be based on a thorough risk assessment and in

accordance with a comprehensive respiratory protection program.[10] For HCFC-225ca

vapors, the following are generally recommended:

Air-Purifying Respirator (APR): A half-mask or full-facepiece respirator equipped with

organic vapor (OV) cartridges.[11]

Powered Air-Purifying Respirator (PAPR): For higher concentrations or when a higher level

of protection is needed.

Supplied-Air Respirator (SAR): For very high concentrations or in oxygen-deficient

atmospheres.

All personnel required to wear respirators must be medically cleared, trained, and fit-tested

annually.[10]

Protocols for Safe Handling and Storage
Adherence to strict protocols during handling and storage is paramount to preventing

accidental exposure and release.

General Handling Protocol
Preparation: Before starting any work, ensure that all necessary engineering controls are

functioning correctly and that all required PPE is readily available and in good condition.

Review the Safety Data Sheet (SDS) for HCFC-225ca.

Dispensing: When transferring or dispensing HCFC-225ca, do so in a chemical fume hood.

Use a funnel to minimize splashing.
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Container Management: Keep containers of HCFC-225ca tightly sealed when not in use to

prevent the escape of vapors.

Avoid Incompatibilities: HCFC-225ca can react with strong bases to release toxic gases.[2]

Keep it away from incompatible materials.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in areas where HCFC-225ca is handled.

Storage Protocol
Location: Store HCFC-225ca in a cool, dry, well-ventilated area, away from direct sunlight

and sources of heat or ignition.

Container Integrity: Ensure that storage containers are in good condition, properly labeled,

and tightly sealed.

Segregation: Store HCFC-225ca away from incompatible materials, particularly strong

bases.

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate the consequences of an

accidental exposure or release.

Spill Response Protocol
This protocol is for small, incidental spills that can be safely managed by trained laboratory

personnel. For large spills, or any spill that you are not comfortable handling, evacuate the area

and contact your institution's emergency response team.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Increase ventilation to the area by opening sashes on fume hoods.

Personal Protection: Don the appropriate PPE, including respiratory protection if necessary.
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Containment: For liquid spills, create a dike around the spill using an inert absorbent material

such as vermiculite, sand, or a commercial sorbent pad.[12]

Absorption: Slowly and gently apply the absorbent material to the spill, working from the

outside in.

Collection: Once the liquid has been completely absorbed, carefully scoop the material into a

labeled, sealable container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as

hazardous waste.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of personal exposure.

Inhalation:

Immediately move the affected person to fresh air.[13]

If breathing is difficult, administer oxygen if you are trained to do so.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.[13]

Skin Contact:

Immediately flush the affected area with copious amounts of lukewarm water for at least

15 minutes.[13]

Remove any contaminated clothing while flushing.

Seek medical attention if irritation persists.

Eye Contact:
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Immediately flush the eyes with a gentle stream of lukewarm water for at least 15 minutes,

holding the eyelids open.[14]

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[14]

Ingestion:

Do NOT induce vomiting.

If the person is conscious and alert, rinse their mouth with water.

Seek immediate medical attention.[14]

Waste Disposal
All HCFC-225ca waste must be managed as hazardous waste in accordance with all federal,

state, and local regulations.[3]

Waste Collection and Labeling Protocol
Container Selection: Use a designated, compatible, and properly labeled container for the

collection of HCFC-225ca waste. The container must be in good condition and have a

secure, tight-fitting lid.

Segregation: Do not mix HCFC-225ca waste with other incompatible waste streams.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Dichloropentafluoropropane (HCFC-225ca)".

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory, away from general work areas.

Disposal Procedure
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of HCFC-225ca waste. Do not attempt to dispose of this chemical down

the drain or in the regular trash.
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Vapor Degreasing Safety Protocol
For laboratories utilizing HCFC-225ca for vapor degreasing, the following specific safety

measures must be implemented:

Equipment Setup and Location:

Ensure the vapor degreaser is installed and maintained according to the manufacturer's

specifications.

Locate the unit in an area free from drafts, open flames, and high-temperature surfaces to

prevent vapor loss and decomposition.[8]

Properly ground all equipment to prevent static discharge.[15]

Operational Procedures:

Keep the degreaser's lid closed whenever possible.

Introduce and remove items from the vapor zone slowly to minimize vapor disturbance.

Do not overload the degreaser.

Ensure that parts are dry before removing them from the degreaser.

Monitoring and Maintenance:

Regularly inspect the equipment for any leaks or malfunctions.

Monitor the solvent level and temperature to ensure safe and efficient operation.

Follow a strict preventive maintenance schedule.[15]

Conclusion
While HCFC-225ca can be an effective solvent for certain laboratory applications, its potential

health and environmental hazards necessitate a comprehensive and rigorously implemented

safety program. By understanding its properties, utilizing appropriate engineering controls and
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personal protective equipment, and adhering to the detailed protocols for handling, storage,

and emergency response outlined in this guide, researchers and scientists can minimize their

risk of exposure and ensure a safe working environment.
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Caption: A logical workflow for the safe handling of HCFC-225ca in a laboratory setting.

Emergency Spill Response Logic

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b156229/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-safe-handling-of-hcfc-225ca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


action_node decision_node Spill Occurs

Large Spill?

Evacuate Area & Call Emergency Response

Yes

Alert Others

No

Don Appropriate PPE

Contain Spill

Absorb Spill

Collect Waste

Decontaminate Area

Spill Managed

Click to download full resolution via product page

Caption: Decision-making process for responding to an HCFC-225ca spill.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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